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Introduction

Diethylamine NONOate (DEA/NO) is a valuable tool in biomedical research and drug
development, belonging to the class of diazeniumdiolates, also known as NONOates. These
compounds are characterized by their ability to spontaneously release nitric oxide (NO) under
physiological conditions.[1][2][3] The predictable and pH-dependent kinetics of NO release
make DEA/NO and other NONOates indispensable for studying the multifaceted roles of nitric
oxide in various physiological and pathological processes.[2][4] This guide provides a
comprehensive overview of the chemical properties, experimental protocols, and key signaling
pathways associated with Diethylamine NONOate.

Core Chemical Properties

Diethylamine NONOate is a crystalline solid at room temperature.[1][5][6] A summary of its key
chemical identifiers and properties is presented in the tables below for easy reference.

Table 1: Chemical Identifiers
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Property

Value

IUPAC Name

diethylamino-hydroxyimino-oxidoazanium;N-
ethylethanamine[7]

Formal Name

Diethylammonium (Z)-1-(N,N-

diethylamino)diazen-1-ium-1,2-diolate[1]

Synonyms

Diethylamine NONOate, DEA/NO, DEA
NONOate[1]

CAS Number

372965-00-9[1][7][8]

Molecular Formula

CsH22N402 (as diethylammonium salt)[7][9]

Molecular Weight

206.29 g/mol [7][8]

Table 2: Physicochemical Properties

Property Value

Appearance Crystalline solid[1][5][6]

Purity >97%(7][8]

Melting Point 45 °C (for the sodium salt hydrate)

UV Maximum (Amax)

250 nm[1][6]

Storage Temperature

-80°C[5][6]

Shipped in

Dry ice[10][11]

Table 3: Solubility Data
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Solvent Solubility

Ethanol ~25 mg/mL[1][5][6] or 100 mM[7]

DMSO ~2 mg/mL[1][5][6] or 10 mM[7]

DMF ~2 mg/mL[1][5]

PBS (pH 7.2) ~10 mg/mL[1][5][6]

Water 80 mg/mL (Sonication recommended)[12]

Nitric Oxide Release and Mechanism

The utility of Diethylamine NONOate lies in its capacity to act as a nitric oxide donor. This
process is spontaneous and follows first-order kinetics, being primarily dependent on pH.[1][4]
[13]

Table 4: Nitric Oxide Rel Profil

Condition Half-life (t%2) Moles of NO Released

. 1.5 moles per mole of parent
37°C,pH 7.4 2 minutes[1]
compound[1]

22-25°C,pH 7.4 16 minutes[1][10]

The decomposition of DEA/NO is nearly instantaneous at a pH of 5.0.[4][13] In alkaline
solutions (pH > 8.0), such as 10 mM NaOH, NONOates are significantly more stable and can
be stored for short periods at -20°C.[4] The release of NO is initiated by lowering the pH,
typically by diluting the alkaline stock solution into a physiological buffer like phosphate-
buffered saline (PBS) at pH 7.4.[4]

Experimental Protocols

Proper handling and preparation of Diethylamine NONOate are crucial for obtaining reliable
and reproducible experimental results.

Storage and Stability
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For long-term storage, DEA/NO should be kept as a crystalline solid under a nitrogen
atmosphere at -80°C, where it is stable for at least one year.[5] The compound is sensitive to
moisture and air, which can cause discoloration and degradation.[5][13]

Preparation of Stock Solutions

Organic Stock Solutions:

Allow the vial of DEA/NO to warm to room temperature before opening to prevent
condensation.

In a fume hood, dissolve the crystalline solid in an organic solvent that has been purged with
an inert gas (e.g., argon or nitrogen). Suitable solvents include ethanol, DMSO, or DMF.[5][6]

For example, to prepare a 10 mM stock solution in DMSO, dissolve 2.06 mg of DEA/NO in 1
mL of anhydrous, purged DMSO.

Store stock solutions at -80°C. It is recommended to use them within 6 months.[9]
Aqueous Stock Solutions:

Organic solvent-free aqueous solutions can be prepared by directly dissolving the crystalline
DEA/NO in an aqueous buffer.[5][6]

For instance, to prepare a stock solution in PBS (pH 7.2), dissolve the compound directly in
the buffer to the desired concentration (solubility is approximately 10 mg/mL).[1][5][6]

It is not recommended to store aqueous solutions for more than one day due to the
spontaneous release of NO.[5][6]

If using water as the solvent for a stock solution, it is advised to filter and sterilize it through a
0.22 um filter before use in cell culture.[9]

Use in Biological Experiments

 Prior to biological experiments, dilute the concentrated stock solution (either organic or
agueous) into the desired aqueous buffer or cell culture medium.[5][6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.glpbio.com/deta-nonoate.html
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.medchemexpress.com/diethylamine-nonoate-diethylammonium-salt.html
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.caymanchem.com/product/82100/dea-nonoate
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.medchemexpress.com/diethylamine-nonoate-diethylammonium-salt.html
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» When using an organic stock solution, ensure that the final concentration of the organic
solvent is minimal to avoid any physiological effects on the experimental system.[5][6]

e The release of nitric oxide will commence immediately upon dilution into a buffer with a
physiological pH.

Quantification of DEA/NO Concentration

The concentration of an intact DEA/NO solution can be determined by measuring its
characteristic UV absorbance at 250 nm (¢ = 6,500 M~tcm™1).[5] This allows for verification of
the stock solution concentration, especially if there are concerns about its preparation or
storage conditions.

Signaling Pathways and Biological Effects

The nitric oxide released from Diethylamine NONOate influences a variety of signaling
pathways, with the canonical soluble guanylate cyclase (sGC) pathway being the most well-
characterized.

The sGC-cGMP-PKG Signaling Pathway

The primary mechanism of action for NO in many physiological processes is the activation of
soluble guanylate cyclase (sGC).[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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